Cas no 1419101-32-8 (5-Methylpyrimidine-2-carboxamidine hydrochloride)

• Product Name: 5-Methylpyrimidine-2-carboxamidine hydrochloride
• CAS No: 1419101-32-8
• MF: C₆H₉ClN₄
• MW: 172.61545920372
• CID: 4596088
• PubChem ID: 72207975
• Update Time: 2025-06-08

5-Methylpyrimidine-2-carboxamidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-Methylpyrimidine-2-carboxamidine hydrochloride
• 5-METHYLPYRIMIDINE-2-CARBOXAMIDINE HCL
• 5-methylpyrimidine-2-carboximidamide hydrochloride
• 5-methylpyrimidine-2-carboximidamide
• 1419101-32-8
• CS-0055366
• 5-Methylpyrimidine-2-carboxamidinehydrochloride
• P13828
• PB37310
• SB10827
• 5-methylpyrimidine-2-carboximidamide;hydrochloride

• Inchi： 1S/C6H8N4.ClH/c1-4-2-9-6(5(7)8)10-3-4;/h2-3H,1H3,(H3,7,8);1H
• InChI Key： HZJGUJRIICPVAD-UHFFFAOYSA-N
• SMILES： Cl.C1(C(N)=N)N=CC(C)=CN=1

Computed Properties

• Exact Mass: 172.0515740g/mol
• Monoisotopic Mass: 172.0515740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 126
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.6Ų

Additional information on 5-Methylpyrimidine-2-carboxamidine hydrochloride

Comprehensive Overview of 5-Methylpyrimidine-2-carboxamidine hydrochloride (CAS No. 1419101-32-8): Properties, Applications, and Industry Insights

5-Methylpyrimidine-2-carboxamidine hydrochloride (CAS No. 1419101-32-8) is a specialized organic compound gaining traction in pharmaceutical and biochemical research due to its unique structural features. This pyrimidine derivative is characterized by a methyl group at the 5-position and a carboxamidine moiety, which enhances its reactivity and binding affinity. The hydrochloride salt form improves solubility, making it ideal for drug discovery and medicinal chemistry applications. Researchers are increasingly exploring its potential as a building block for kinase inhibitors and antiviral agents, aligning with the growing demand for small-molecule therapeutics.

The compound’s molecular structure (C₆H₉N₄·HCl) features a pyrimidine core, a scaffold frequently utilized in FDA-approved drugs. Its hydrogen-bonding capacity and planar geometry enable interactions with biological targets, such as enzymes and receptors. Recent studies highlight its role in optimizing ADME properties (Absorption, Distribution, Metabolism, Excretion) of lead compounds, a critical focus area in preclinical development. With the rise of AI-driven drug design, computational models often prioritize heterocyclic compounds like 5-Methylpyrimidine-2-carboxamidine hydrochloride for virtual screening libraries.

In the context of green chemistry, synthetic routes for this compound are being refined to reduce waste and improve yields. A 2023 Journal of Organic Chemistry study emphasized its utility in microwave-assisted synthesis, a technique gaining popularity for its efficiency. The compound’s stability under physiological conditions also makes it a candidate for prodrug development, addressing challenges in oral bioavailability—a frequent search query among pharmaceutical researchers.

Beyond therapeutics, 5-Methylpyrimidine-2-carboxamidine hydrochloride is investigated in agrochemical research for designing novel crop protection agents. Its mode of action parallels certain plant growth regulators, sparking interest in sustainable agriculture. Additionally, its fluorescence properties are explored for bioimaging probes, a hot topic in diagnostics and molecular biology forums.

Quality control of CAS No. 1419101-32-8 involves advanced analytical techniques like HPLC and LC-MS, ensuring compliance with ICH guidelines. Suppliers often highlight its >98% purity, a key metric for high-throughput screening (HTS) workflows. As the generic drug market expands, intermediates like this compound are critical for cost-effective API synthesis.

In summary, 5-Methylpyrimidine-2-carboxamidine hydrochloride exemplifies the intersection of structure-activity relationships and industrial demand. Its versatility across life sciences positions it as a valuable asset for researchers tackling global health challenges, from infectious diseases to precision medicine.